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Compound of Interest

Compound Name: 3'-b-C-Methyluridine

Cat. No.: B15093426 Get Quote

Essential Safety and Handling Guide for 3'-b-C-
Methyluridine
Disclaimer: A specific Safety Data Sheet (SDS) for 3'-b-C-Methyluridine (CAS No. 80541-15-

7) is not readily available. Therefore, this guidance is based on best practices for handling

chemical compounds with unknown toxicological properties. Researchers should treat this

compound as potentially hazardous and exercise caution.

Immediate Safety and Logistical Information
When working with 3'-b-C-Methyluridine, a proactive and cautious approach to safety is

paramount. The following provides essential information for immediate operational use and

emergency preparedness.

Personal Protective Equipment (PPE):

Due to the unknown specific hazards of 3'-b-C-Methyluridine, a comprehensive PPE strategy

is required to minimize exposure.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards should

be worn at all times. In situations with a higher risk of splashes, a face shield should be used

in addition to goggles.

Skin Protection:
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Gloves: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves should be

inspected before use and changed frequently, especially if contact with the compound is

suspected.

Lab Coat: A flame-resistant lab coat is mandatory to protect against splashes and

contamination of personal clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid inhalation of any dust or aerosols. If a fume hood is

not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.

Footwear: Closed-toe shoes are required in the laboratory at all times.

Handling and Storage:

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Engineering Controls: All work involving the handling of solid or dissolved 3'-b-C-
Methyluridine should be performed in a chemical fume hood to minimize inhalation

exposure.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound and before leaving the

laboratory.

Storage: Store 3'-b-C-Methyluridine in a tightly sealed, clearly labeled container in a cool,

dry, and well-ventilated area, away from incompatible materials such as strong oxidizing

agents.

Emergency Procedures:

In the event of an exposure or spill, immediate and appropriate action must be taken.

In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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In case of Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation develops.

In case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

Spill Response: In the event of a spill, evacuate the area and prevent unauthorized

personnel from entering. Wearing appropriate PPE, cover the spill with an inert absorbent

material, and collect it in a sealed container for disposal as hazardous waste. Ventilate the

area and wash the spill site after material pickup is complete.

Quantitative Data Summary
As no specific SDS is available for 3'-b-C-Methyluridine, quantitative exposure limits and

toxicological data are not established. The following table provides general guidance.
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Parameter Value Source/Standard

Occupational Exposure Limits

Permissible Exposure Limit

(PEL)
Not Established OSHA

Threshold Limit Value (TLV) Not Established ACGIH

Toxicological Data

LD50 (Oral) Not Available

LD50 (Dermal) Not Available

LC50 (Inhalation) Not Available

Physical Properties

Molecular Formula C10H14N2O6

Molecular Weight 258.23 g/mol

Appearance Solid (Assumed)

Solubility Information Not Available

Operational Plan: Handling and Disposal Workflow
The following workflow provides a step-by-step guide for the safe handling of 3'-b-C-
Methyluridine from receipt to disposal.
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Safe Handling and Disposal Workflow for 3'-b-C-Methyluridine

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Review SDS (if available) and Lab Safety Protocols

Don Appropriate PPE

Proceed if understood

Prepare Work Area in Fume Hood

Weigh Compound in Fume Hood

Dissolve/Prepare Solution in Fume Hood

Perform Experiment

Decontaminate Glassware and Equipment

Collect Solid Waste in Labeled Container

Wipe Down Work Area

Collect Liquid Waste in Labeled ContainerDispose of Contaminated PPE

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for handling 3'-b-C-Methyluridine.
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Disposal Plan:

All waste materials contaminated with 3'-b-C-Methyluridine must be treated as hazardous

waste.

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh boats,

pipette tips), in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 3'-b-C-Methyluridine in a dedicated,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless compatibility is confirmed.

Empty Containers: "Empty" containers that held 3'-b-C-Methyluridine should be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste. The rinsed container can then be disposed of according to institutional guidelines.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated hazardous waste container.

All hazardous waste must be disposed of through the institution's environmental health and

safety office, following all local, state, and federal regulations.

To cite this document: BenchChem. [Personal protective equipment for handling 3'-b-C-
Methyluridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15093426#personal-protective-equipment-for-
handling-3-b-c-methyluridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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